(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride
Description
(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride is a chemical compound that is commonly used in scientific research. It is a derivative of pyrazole and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as “(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride”, are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities . In a study, hydrazine-coupled pyrazoles were synthesized and their structures were verified. The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively .
Synthesis of 1,4’-Bipyrazoles
“(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride” can be used as a starting material in the synthesis of 1,4’-bipyrazoles . Bipyrazoles are important structures in medicinal chemistry and have been found to exhibit a wide range of biological activities.
Preparation of Solid Hexacoordinate Complexes
4-Bromopyrazole, a related compound, may be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride . This suggests that “(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride” could potentially be used in similar applications.
Synthesis of Various Biologically Active Compounds
“(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride” can also be used in the synthesis of various pharmaceutical and biologically active compounds . These compounds can include inhibitors, which are often used in the development of new drugs.
Antiviral Activities
Indole derivatives, which are structurally similar to pyrazole derivatives, have been found to possess various biological activities, including antiviral activities . Therefore, it is possible that “(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride” could also have potential antiviral applications.
Anti-inflammatory and Antioxidant Activities
Indole derivatives have also been found to possess anti-inflammatory and antioxidant activities . Given the structural similarities between indole and pyrazole derivatives, “(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride” could potentially be used in research exploring these areas.
properties
IUPAC Name |
(4-bromo-5-chloro-1-methylpyrazol-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrClN3.ClH/c1-10-5(7)4(6)3(2-8)9-10;/h2,8H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPMKRUMYWBHRNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)CN)Br)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8BrCl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-5-chloro-1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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